molecular formula C13H9ClFNO3 B8554547 2-Fluoro-4-(4-chlorophenylmethoxy)nitrobenzene

2-Fluoro-4-(4-chlorophenylmethoxy)nitrobenzene

Cat. No.: B8554547
M. Wt: 281.66 g/mol
InChI Key: OOBDYDPVVUKJLL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Fluoro-4-(4-chlorophenylmethoxy)nitrobenzene is a useful research compound. Its molecular formula is C13H9ClFNO3 and its molecular weight is 281.66 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H9ClFNO3

Molecular Weight

281.66 g/mol

IUPAC Name

4-[(4-chlorophenyl)methoxy]-2-fluoro-1-nitrobenzene

InChI

InChI=1S/C13H9ClFNO3/c14-10-3-1-9(2-4-10)8-19-11-5-6-13(16(17)18)12(15)7-11/h1-7H,8H2

InChI Key

OOBDYDPVVUKJLL-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1COC2=CC(=C(C=C2)[N+](=O)[O-])F)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A stirred mixture of 7.8 grams (0.05 mole) of 3-fluoro-4-nitrophenol, 8.1 grams (0.05 mole) of 4-chlorophenylmethyl chloride and 6.9 grams (0.06 mole) of potassium carbonate in 80 mL of methyl ethyl ketone was heated at reflux for about 18 hours. After this time the reaction mixture was cooled to ambient temperature and filtered. The filtrate was concentrated under reduced pressure to a residue. The residue was subjected to column chromatography using silica gel. Elution was accomplished using methylene chloride. The product-containing fractions were combined and concentrated under reduced pressure, yielding 10.0 grams of 2-fluoro-4-(4-chlorophenylmethoxy)nitrobenzene, mp 86°-88° C.
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6.9 g
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80 mL
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